Cas no 147750-20-7 (2-(Trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-4-ol)

• Product Name: 2-(Trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-4-ol
• CAS No: 147750-20-7
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• CID: 1028501
• PubChem ID: 135742239
• Update Time: 2025-10-28

2-(Trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-4-ol
• 2-(trifluoromethyl)-5,6,7,8-tetrahydro-1H-quinazolin-4-one
• 2-(Trifluoromethyl)-5,6,7,8-tetrahydroquizolin-4-ol
• 2-TRIFLUOROMETHYL-5,6,7,8-TETRAHYDRO-QUINAZOLIN-4-OL
• 2-Trifluoromethyl-5,6,7,8-tetrahydro-3H-quinazolin-4-one
• DTXSID30598566
• 5,6,7,8-tetrahydro-2-trifluoromethyl-4-quinazolone
• 2-Trifluoromethyl-5,6,7,8-tetrahydro-1H-quinazolin-4-one
• CS-0209423
• AKOS015901260
• 147750-20-7
• AKOS015995174
• G11230
• SCHEMBL9480553
• BS-44264
• SCHEMBL7326945
• DB-347341
• 2-(Trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-4(1H)-one
• 2-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDRO-3H-QUINAZOLIN-4-ONE
• J-510354

• Inchi： 1S/C9H9F3N2O/c10-9(11,12)8-13-6-4-2-1-3-5(6)7(15)14-8/h1-4H2,(H,13,14,15)
• InChI Key： BCJOPFSBBJDRPE-UHFFFAOYSA-N
• SMILES： FC(C1NC(C2=C(CCCC2)N=1)=O)(F)F

Computed Properties

• Exact Mass: 218.06669740g/mol
• Monoisotopic Mass: 218.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(Trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-4-ol

2-(Trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-4-ol: A Comprehensive Overview

The compound 2-(Trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-4-ol (CAS No. 147750-20-7) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydroquinazolinols, which are known for their unique structural features and bioactive properties. The presence of a trifluoromethyl group at the 2-position of the quinazoline ring introduces additional electronic and steric effects, making this compound particularly interesting for researchers exploring its applications in drug discovery and material science.

Recent studies have highlighted the importance of tetrahydroquinazolinols in medicinal chemistry due to their ability to act as scaffolds for various bioactive molecules. The tetrahydroquinazolin-4-ol core is known to exhibit potent antioxidant and anti-inflammatory activities, which makes it a valuable candidate for the development of therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions. The incorporation of a trifluoromethyl group further enhances the compound's stability and bioavailability, making it a promising lead compound for drug design.

The synthesis of 2-(Trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-4-ol involves a multi-step process that typically includes the formation of the quinazoline ring followed by hydrogenation to generate the tetrahydro derivative. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound, with some methods incorporating microwave-assisted synthesis to accelerate reaction times while maintaining high efficiency.

In terms of applications, this compound has shown potential in several areas beyond traditional pharmaceuticals. For instance, its ability to act as a chiral catalyst in asymmetric synthesis has been explored in recent studies. The trifluoromethyl group plays a crucial role in modulating the enantioselectivity of these reactions, making it a valuable tool in organic synthesis.

Moreover, the compound's electronic properties have been leveraged in materials science for the development of advanced materials such as organic semiconductors and sensors. The combination of the tetrahydroquinazolinol core with the electron-withdrawing trifluoromethyl group enhances its electronic conductivity and stability under harsh conditions.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its molecular interactions with biological targets such as protein kinases and enzymes. The results suggest that 2-(Trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-4-ol could serve as a lead compound for developing inhibitors targeting specific disease pathways.

In conclusion, 2-(Trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-4-ol (CAS No. 147750-20-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in areas ranging from drug discovery to materials science.